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Introduction

Profluralin is a selective, pre-emergence dinitroaniline herbicide historically used for the
control of annual grasses and certain broadleaf weeds in cotton and soybean production.[1][2]
Its primary mechanism of action involves the inhibition of microtubule formation in plant cells,
which disrupts cell division and ultimately leads to weed mortality.[1][3][4] Although its use has
largely been discontinued, research on profluralin and other dinitroaniline herbicides
continues to be relevant for understanding herbicide resistance, developing new weed
management strategies, and for its potential applications in other areas of plant biology
research. These notes provide detailed protocols and data for the application of profluralin in a
research setting.

Mechanism of Action: Microtubule Disruption

Profluralin, like other dinitroaniline herbicides, exerts its phytotoxic effects by disrupting the
assembly of microtubules, which are essential components of the plant cell cytoskeleton.
Microtubules are critical for cell division (formation of the mitotic spindle), cell wall formation,
and the maintenance of cell shape. Profluralin binds to tubulin, the protein subunit of
microtubules, preventing its polymerization into functional microtubules. This leads to a failure
of mitosis and subsequent inhibition of root and shoot growth in susceptible plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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